Cas no 123202-89-1 (Piperidin-4-yl benzoate)

Piperidin-4-yl benzoate structure
Piperidin-4-yl benzoate structure
Piperidin-4-yl benzoate
123202-89-1
C12H15NO2
205.253003358841
2123949

Piperidin-4-yl benzoate Properties

Names and Identifiers

    • 4-benzoyloxy-piperidine
    • piperidin-4-yl benzoate
    • Benzoic acid 4-piperidinyl ester
    • 4-Piperidinol, benzoate (ester)
    • YNHMMVMSCFNCJS-UHFFFAOYSA-N
    • Benzoic acid, 4-piperidinyl ester
    • +Expand
    • YNHMMVMSCFNCJS-UHFFFAOYSA-N
    • 1S/C12H15NO2/c14-12(10-4-2-1-3-5-10)15-11-6-8-13-9-7-11/h1-5,11,13H,6-9H2
    • O(C(C1C=CC=CC=1)=O)C1CCNCC1

Computed Properties

  • 1
  • 3
  • 3
  • 15
  • 206
  • 38.3

Piperidin-4-yl benzoate Synthesis

Synthetic Circuit 1

5382-16-1 5382-16-1
1579-72-2 1579-72-2
123202-89-1 123202-89-1
80213-01-0 80213-01-0
Reaction Conditions
1.1 Catalysts: Bis[[2,2′-[1,2-ethanediylbis[(nitrilo-κN)methylidyne]]bis[phenolato-κO]](2-)]-μ-… Solvents: Toluene ;  2 h, 120 °C
Reference
μ-Oxo-Dinuclear-Iron(III)-Catalyzed O-Selective Acylation of Aliphatic and Aromatic Amino Alcohols and Transesterification of Tertiary Alcohols
Horikawa, Rikiya; et al, Chemistry - A European Journal, 2016, 22(35), 12278-12281

Synthetic Circuit 2

98-88-4 98-88-4
75-89-8 75-89-8
123202-89-1 123202-89-1
80213-01-0 80213-01-0
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  20 min, 0 °C; 0 °C → rt; 12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
2.1 Catalysts: Bis[[2,2′-[1,2-ethanediylbis[(nitrilo-κN)methylidyne]]bis[phenolato-κO]](2-)]-μ-… Solvents: Toluene ;  2 h, 120 °C
Reference
μ-Oxo-Dinuclear-Iron(III)-Catalyzed O-Selective Acylation of Aliphatic and Aromatic Amino Alcohols and Transesterification of Tertiary Alcohols
Horikawa, Rikiya; et al, Chemistry - A European Journal, 2016, 22(35), 12278-12281

Piperidin-4-yl benzoate Raw materials

Piperidin-4-yl benzoate Preparation Products

Piperidin-4-yl benzoate Related Literature

123202-89-1 (Piperidin-4-yl benzoate) Related Products

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